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Compound of Interest

Compound Name: 1-(alpha-Methoxyethyl)indole
CAS No.: 22942-81-0
Cat. No.: B8586805

Get Quote

Executive Safety Summary

1-(alpha-Methoxyethyl)indole (CAS: 54698-11-2), also known as 1-(1-methoxyethyl)-1H-
indole, is an N-protected indole derivative often used as a synthetic intermediate. While it
shares general hazards with organic solvents, its specific chemical structure—an N,O-acetal
(hemiaminal ether)—dictates a critical disposal requirement: Strict segregation from acidic
waste.

Critical Hazard: Acid Sensitivity

Unlike standard organic waste, this compound is chemically designed to be labile. The

-alkoxyalkyl group is an acetal-like protecting group. Upon contact with aqueous acids, it
undergoes hydrolysis to release Indole, Methanol, and Acetaldehyde.

+ Risk: Acetaldehyde is highly flammable (Flash point: -38°C) and volatile. Generating it
unintentionally in a closed waste container can lead to pressure buildup, fugitive emissions,
or fire.
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o Core Directive:NEVER dispose of this compound in "Acidic Organic" waste streams.

Disposal Decision Logic

The following decision tree illustrates the correct workflow for categorizing and disposing of 1-
(alpha-Methoxyethyl)indole to prevent incompatible mixing.
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Waste: 1-(alpha-Methoxyethyl)indole

Is the material pure or in solution?

Pure Dissolved

Pure Substance (Solid/Oil) In Solution

Does the solution contain
Strong Acids (pH < 4)?

Stream B: Solid Hazardous Waste
(Lab Pack)

REQUIRED ACTION:
Neutralize with weak base (e.g., NaHCO3)
to pH 7-9 before consolidation

Select Waste Stream

Stream A: Non-Halogenated
Organic Solvents

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page
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Figure 1:Disposal workflow emphasizing the critical neutralization step to prevent acid-

catalyzed hydrolysis and acetaldehyde generation.

Technical Safety Data & Classification

Refer to this data when completing waste tags or manifests.

Parameter

Data

Relevance to Disposal

Chemical Name

1-(1-methoxyethyl)-1H-indole

Official shipping name

component
CAS Number 54698-11-2 Unique identifier for inventory
Nitrogen content requires
Molecular Formula C11H13NO

incineration

Physical State

Viscous Liquid / Low-melting
Solid

May require "Solid" or "Liquid"

stream depending on purity

Boiling Point

~238°C (Predicted)

Low volatility (parent
compound), but hydrolysis

products are volatile

GHS Classification

Skin Irrit. 2 (H315), Eye Irrit. 2
(H319)

Requires standard PPE
(Gloves/Goggles)

Reactivity

Acid Labile

Incompatible with acidic waste

streams

RCRA Code (US)

Not listed (Use D001 if

flammable solvent present)

Default to "Non-Halogenated

Organic”

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Assessment

o Check pH: If the waste is a reaction mixture, verify the pH. If pH <5, slowly add saturated
Sodium Bicarbonate (NaHCO3) until neutral (pH 7-8).
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o Why? Neutralization prevents the cleavage of the methoxyethyl group, keeping the
molecule stable and non-volatile [1].

o Segregation: ldentify a waste container dedicated to Non-Halogenated Organics.

o Prohibited: Do not mix with Oxidizing Acids (Nitric, Chromic) or Halogenated Solvents
(DCM, Chloroform) if fuel blending is the intended downstream path.

Phase 2: Packaging & Labeling

o Container Selection:
o Liquids: High-density polyethylene (HDPE) or amber glass bottles with PTFE-lined caps.
o Solids: Wide-mouth HDPE jars.

e Labeling:

[¢]

Attach a hazardous waste tag immediately upon adding the first drop.

[¢]

Chemical Name: Write out "1-(1-methoxyethyl)-1H-indole". Avoid abbreviations like "ME-
Indole".

o

Hazard Checkboxes: Mark "Irritant” and "Flammable" (if in solvent).

[e]

Special Note: Add a comment: "Contains Acetals - Do Not Acidify."

Phase 3: Waste Stream Handoff

e Stream Selection:

o Liquid Waste: Dispose of in Non-Halogenated Organic Solvent carboys. This stream is
typically sent for fuel blending or incineration.

o Solid Waste: Place vials/solid residue in Solid Hazardous Waste (Lab Pack).

o Final Destruction: The only acceptable destruction method is High-Temperature Incineration.
The nitrogen content implies that combustion will generate NOx, which licensed facilities are
equipped to scrub.
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Emergency Procedures (Spill Management)

In the event of a spill outside the fume hood:

Evacuate & Ventilate: The hydrolysis product (acetaldehyde) is volatile. Ensure good
ventilation.[1]

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Containment:

o Do NOT use acidic absorbents (like certain clay-based acid neutralizers).

o Use vermiculite, sand, or activated charcoal pads.

Cleanup:
o Absorb the liquid.
o Clean the surface with a mild detergent and water (avoid strong acids).

o Place all spill debris into a sealed bag and label as "Hazardous Waste - Debris
contaminated with Indoles."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. download.basf.com [download.basf.com]

e To cite this document: BenchChem. [1-(alpha-Methoxyethyl)indole Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8586805/docs#1-alpha-methoxyethyl-indole-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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